Cas no 917839-55-5 ([1,1'-Biphenyl]-2-carbonitrile, 2',4,4',5,6'-pentamethyl-)

• Product Name: [1,1'-Biphenyl]-2-carbonitrile, 2',4,4',5,6'-pentamethyl-
• CAS No: 917839-55-5
• MF: C₁₈H₁₉N
• MW: 249.350164651871
• CID: 783749
• PubChem ID: 71428280
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-carbonitrile, 2',4,4',5,6'-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonitrile, 2',4,4',5,6'-pentamethyl-
• 4,5-dimethyl-2-(2,4,6-trimethylphenyl)benzonitrile
• 917839-55-5
• 2',4,4',5,6'-Pentamethyl[1,1'-biphenyl]-2-carbonitrile
• DTXSID90847007

• Inchi： 1S/C18H19N/c1-11-6-14(4)18(15(5)7-11)17-9-13(3)12(2)8-16(17)10-19/h6-9H,1-5H3
• InChI Key： MSYDYLLJOHYLHL-UHFFFAOYSA-N
• SMILES： N#CC1=CC(C)=C(C)C=C1C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 249.151749610g/mol
• Monoisotopic Mass: 249.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 23.8Ų